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Compound of Interest

Compound Name: 5-Chloro-2,4-difluorobenzylamine

Cat. No.: B1361736 Get Quote

An In-Depth Technical Guide to 5-Chloro-2,4-difluorobenzylamine: Commercial Availability,

Applications, and Handling for Researchers

Introduction
In the landscape of modern medicinal chemistry and agrochemical research, the strategic

incorporation of halogen atoms, particularly fluorine and chlorine, is a cornerstone of rational

drug design. These elements can profoundly influence a molecule's pharmacokinetic and

pharmacodynamic properties, including metabolic stability, membrane permeability, and binding

affinity.[1][2] 5-Chloro-2,4-difluorobenzylamine (CAS No. 924818-16-6) has emerged as a

valuable building block for scientists engaged in the synthesis of novel therapeutic agents and

other advanced materials.[3] Its unique trifunctional substitution pattern—a reactive primary

amine, and the ortho-fluoro, para-fluoro, and meta-chloro substituents—offers a versatile

scaffold for creating complex molecular architectures.

This guide serves as a technical resource for researchers, chemists, and procurement

managers, providing a comprehensive overview of the commercial availability, key properties,

synthetic utility, and safety protocols associated with 5-Chloro-2,4-difluorobenzylamine.

Chemical Identity and Physicochemical Properties
Correctly identifying a starting material is the foundational step of any synthetic protocol. The

key identifiers and properties of 5-Chloro-2,4-difluorobenzylamine are summarized below,

providing the necessary data for experimental planning and quality assessment.
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Table 1: Chemical and Physical Properties of 5-Chloro-2,4-difluorobenzylamine

Property Value Source(s)

CAS Number 924818-16-6 [4][5]

Molecular Formula C₇H₆ClF₂N [4][6]

Molecular Weight 177.58 g/mol [4][6]

IUPAC Name
(5-Chloro-2,4-

difluorophenyl)methanamine
[6]

Synonyms
5-chloro-2,4-difluorobenzyl

amine
[6]

Purity Typically ≥97% - 98% [7][8]

MDL Number MFCD08458696 [5]

Commercial Availability and Procurement
5-Chloro-2,4-difluorobenzylamine is readily available from a variety of specialized chemical

suppliers. For researchers, the choice of supplier often depends on a balance of purity,

quantity, lead time, and the availability of comprehensive analytical documentation, such as a

Certificate of Analysis (CofA). The commercial landscape for this intermediate is robust, with

options ranging from small-scale quantities for initial screening to bulk quantities for larger-

scale synthesis.

Table 2: Selected Commercial Suppliers of 5-Chloro-2,4-difluorobenzylamine
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Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich Not specified
Varies (contact for

pricing)

Distributed for

Ambeed, Inc.

Provides key

documentation like

CofA.

Matrix Scientific Not specified Varies

Lists CAS and MDL

numbers for easy

identification.[5]

Proactive Molecular

Research
98% 10g

Specifies a 2-week

lead time.[7]

Fuxin Pharmaceutical

(via ChemicalBook)
99% 1kg, 25kg, or larger

Trader based in

China, offering bulk

quantities.[8]

Santa Cruz

Biotechnology
Not specified Varies

Marketed as a

biochemical for

proteomics research.

ChemContract Not specified
Varies (contact for

quote)

Categorized as an

Amine, Benzyl

Compound, and

Fluorinated

Compound.[4]

The procurement process for a specialized reagent like this follows a logical workflow, from

initial supplier identification to final application in the laboratory.
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Procurement Phase

Laboratory Phase

1. Identify Suppliers
(e.g., Sigma-Aldrich, Matrix Scientific)

2. Request Quotation
(Specify purity, quantity)

3. Place Purchase Order

4. Quality Control
(Verify CofA, run internal checks)

Receive Shipment

5. Synthetic Application
(Use in reaction)

6. Product Analysis
(Characterize final compound)

Click to download full resolution via product page

Figure 1: Standard workflow from procurement to laboratory application.

Applications in Drug Discovery and Agrochemical
Synthesis
The true value of 5-Chloro-2,4-difluorobenzylamine lies in its utility as a synthetic

intermediate. The fluorinated benzylamine moiety is a privileged scaffold in medicinal
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chemistry.[1][9] The fluorine atoms can enhance metabolic stability by blocking sites of

oxidation and increase binding affinity through favorable electrostatic interactions.[2] The

chlorine atom provides an additional vector for modifying steric and electronic properties or for

use as a handle in cross-coupling reactions.

Structural Features

Resulting Physicochemical & Pharmacological Properties

5-Chloro-2,4-difluorobenzylamine
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Figure 2: Relationship between structural features and desirable properties.

While specific drugs derived from this exact starting material are proprietary, its structural

analogues are key components in major therapeutic agents. For example, the related

compound 2,4-difluorobenzylamine is a critical intermediate in the synthesis of HIV integrase

inhibitors like Dolutegravir.[1][10] This highlights the proven potential of the 2,4-difluorobenzyl

moiety in creating highly effective pharmaceuticals. Researchers utilize this class of

compounds to develop novel treatments in areas such as oncology, neurology, and infectious

diseases.[3][9]

Synthetic Pathways and Quality Control
While specific, scaled-up industrial synthesis routes for 5-Chloro-2,4-difluorobenzylamine are

proprietary, its synthesis can be conceptually understood through established organic

chemistry reactions. A common approach for producing benzylamines involves the reduction of

a corresponding benzonitrile or the reductive amination of a benzaldehyde.
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Hypothetical Synthetic Protocol: Reductive Amination

This protocol is a generalized example of how a benzylamine could be synthesized from its

corresponding aldehyde for illustrative purposes.

Reaction Setup: To a solution of 5-chloro-2,4-difluorobenzaldehyde (1.0 eq) in an appropriate

solvent such as methanol or isopropanol, add ammonium hydroxide (excess) or another

ammonia source.[11]

Catalyst Addition: Add a hydrogenation catalyst, such as Raney Nickel or Palladium on

carbon (Pd/C), under an inert atmosphere.[12]

Hydrogenation: Pressurize the reaction vessel with hydrogen gas (H₂) to a suitable pressure

(e.g., 50-100 psi).

Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C)

and monitor the reaction progress by a suitable technique like TLC or GC-MS until the

starting material is consumed.[11]

Workup: Cool the reaction, carefully filter off the catalyst, and concentrate the filtrate under

reduced pressure.

Purification: The crude product can be purified by distillation or column chromatography to

yield the final 5-Chloro-2,4-difluorobenzylamine.

Upon receiving the chemical, it is imperative to validate its identity and purity. The Certificate of

Analysis (CofA) provided by the supplier is the primary document, typically detailing results

from:

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To

determine purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical

structure.

Mass Spectrometry (MS): To verify the molecular weight.
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Safety, Handling, and Storage
5-Chloro-2,4-difluorobenzylamine and related halogenated benzylamines are hazardous

materials that require careful handling.[13] They are typically classified as corrosive and can

cause severe skin burns and eye damage.

Table 3: Key Safety and Handling Information
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Hazard Category
Description and
Precautionary Statements

Source(s)

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled

(H302+H312+H332).

Corrosion
Causes severe skin burns and

eye damage (H314).
[14]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection

(P280). Use only under a

chemical fume hood.[13][15]

[14]

First Aid (Eyes)

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor.[13][14]

[13]

First Aid (Skin)

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.[13][14]

[13]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store in a

corrosives area, away from

heat, sparks, and flame.[13]

[15]

[13][15]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[13]
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Always consult the most current Safety Data Sheet (SDS) provided by your supplier before

handling this chemical.[15]

Conclusion
5-Chloro-2,4-difluorobenzylamine is a commercially accessible and synthetically versatile

building block that holds significant potential for innovation in drug discovery and materials

science. Its unique electronic and steric properties, imparted by the strategic placement of

chloro and fluoro substituents, make it an attractive starting material for creating novel

molecules with enhanced biological activity and improved physicochemical profiles. By

understanding its commercial sources, handling requirements, and synthetic utility, researchers

can effectively and safely incorporate this potent intermediate into their research and

development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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